![molecular formula C7H4BrClN2 B1374619 7-bromo-5-chloro-1H-pyrrolo[3,2-b]pyridine CAS No. 1082040-90-1](/img/structure/B1374619.png)
7-bromo-5-chloro-1H-pyrrolo[3,2-b]pyridine
Overview
Description
“7-bromo-5-chloro-1H-pyrrolo[3,2-b]pyridine” is a compound with the molecular formula C7H4BrClN2 . It is a solid substance and is used in various chemical reactions .
Molecular Structure Analysis
The molecular structure of “7-bromo-5-chloro-1H-pyrrolo[3,2-b]pyridine” consists of fused six-membered pyridine and five-membered pyrrole rings, forming an essentially planar aza-indole skeleton .Chemical Reactions Analysis
While specific chemical reactions involving “7-bromo-5-chloro-1H-pyrrolo[3,2-b]pyridine” are not available, it’s known that similar compounds are used in various chemical reactions .Physical And Chemical Properties Analysis
“7-bromo-5-chloro-1H-pyrrolo[3,2-b]pyridine” has a molecular weight of 231.48 . It has a density of 1.9±0.1 g/cm3, a boiling point of 359.8±37.0 °C at 760 mmHg, and a flash point of 171.4±26.5 °C . It also has a molar refractivity of 49.2±0.3 cm3, a polar surface area of 29 Å2, and a molar volume of 123.2±3.0 cm3 .Scientific Research Applications
Synthesis of Bioactive Natural Products
The azaindole scaffold is a common feature in many bioactive natural products. The unique biochemical and biophysical properties of azaindoles have led researchers to develop novel synthetic methods for azaindole core units. These methods have been used to produce a variety of bioactive natural products, key intermediates, and drug candidates .
Therapeutic Agents for Diseases
Azaindoles have recently been part of several therapeutic agents targeting a variety of diseases. The structural versatility of azaindoles allows for the creation of compounds with potential therapeutic applications, ranging from anticancer to neuroprotective agents .
Kinase Inhibitors
The azaindole framework has been utilized in the design of kinase inhibitors, contributing significantly to drug discovery and innovation. Azaindole derivatives serve as potent kinase inhibitors, with their binding modes analyzed through X-ray crystallography providing insights for designing more selective and effective inhibitors .
Drug Optimization Strategies
Azaindoles are recognized for their role in biological process modulation. They are considered privileged structures in medicinal chemistry and drug discovery programs. Their structural properties allow for the modulation and fine-tuning of drug characteristics such as solubility, pKa, lipophilicity, target binding, and ADME-tox properties .
Anticancer Properties
7-Bromo-5-chloro-4-Azaindole serves as a crucial intermediate in the synthesis of substituted azaindole products, which are known for their diverse range of biological activities. Among these, anticancer properties are particularly notable, making it a valuable compound in cancer research .
Antiviral and Antibacterial Applications
The compound’s derivatives exhibit significant antiviral and antibacterial activities. This makes it an important intermediate for developing treatments against various viral and bacterial infections .
Synthetic Cytokinin Analogues
In agricultural research, 7-Bromo-5-chloro-4-Azaindole is used as an intermediate for the synthesis of synthetic cytokinin analogues. These analogues are used to study plant growth and development, as well as to enhance crop yields .
Chemical Building Block
Due to its reactivity and structural significance, 7-Bromo-5-chloro-4-Azaindole is a valuable building block in organic synthesis. It is used to construct a wide array of complex molecules for various scientific applications, including material science and chemical biology .
Safety and Hazards
Mechanism of Action
Target of Action
7-Bromo-5-chloro-4-Azaindole, also known as 7-bromo-5-chloro-1H-pyrrolo[3,2-b]pyridine, has been found to target CDK9/Cyclin T and Haspin kinases . These kinases play crucial roles in cell cycle regulation and chromosomal segregation, respectively . Additionally, it has been suggested that this compound may also target Tyrosine Protein Kinase SRC , which is involved in various cellular processes including growth, differentiation, and survival .
Mode of Action
The compound interacts with its targets by inhibiting their activity. For instance, it has shown inhibitory potential against CDK9/Cyclin T and Haspin kinases in the nanomolar to low micromolar range .
Biochemical Pathways
The inhibition of CDK9/Cyclin T and Haspin kinases by 7-Bromo-5-chloro-4-Azaindole can affect multiple biochemical pathways. For instance, the inhibition of CDK9/Cyclin T can disrupt the phosphorylation of RNA polymerase II, affecting transcriptional elongation . On the other hand, inhibition of Haspin kinase can interfere with chromosome segregation during mitosis .
Result of Action
The inhibition of CDK9/Cyclin T and Haspin kinases by 7-Bromo-5-chloro-4-Azaindole can lead to various molecular and cellular effects. For instance, it can disrupt cell cycle progression, leading to cell growth arrest . Additionally, it can interfere with chromosome segregation during mitosis, potentially leading to cell death .
properties
IUPAC Name |
7-bromo-5-chloro-1H-pyrrolo[3,2-b]pyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4BrClN2/c8-4-3-6(9)11-5-1-2-10-7(4)5/h1-3,10H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SCNMQFXKQROQTL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CNC2=C1N=C(C=C2Br)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4BrClN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40693899 |
Source
|
| Record name | 7-Bromo-5-chloro-1H-pyrrolo[3,2-b]pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40693899 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
231.48 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
7-Bromo-5-chloro-4-Azaindole | |
CAS RN |
1082040-90-1 |
Source
|
| Record name | 7-Bromo-5-chloro-1H-pyrrolo[3,2-b]pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40693899 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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